![molecular formula C25H27N5O4S B2933449 N-(3,4-dimethoxyphenethyl)-2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methylthiazole-5-carboxamide CAS No. 1251632-92-4](/img/structure/B2933449.png)
N-(3,4-dimethoxyphenethyl)-2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methylthiazole-5-carboxamide
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Description
N-(3,4-dimethoxyphenethyl)-2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Research on similar chemical structures, such as thiazoles, triazoles, and carboxamides, focuses on the development of novel synthetic routes and the exploration of their chemical properties. For instance, studies detail the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, highlighting their anti-inflammatory and analgesic activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). Another study presents the synthesis of 1,2,4-triazole derivatives and their antimicrobial activities, emphasizing the diverse biological potential of such structures (H. Bektaş, N. Karaali, D. Sahin, et al., 2007).
Biological Activities
Compounds with triazole and thiazole cores have been studied for their potential biological activities, such as cyclooxygenase inhibition and antimicrobial effects, which suggest the utility of the specified compound in developing new pharmacological agents. The selective inhibition of COX-2 and the demonstration of analgesic and anti-inflammatory properties by certain derivatives offer insights into the therapeutic potential of related structures (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Material Science Applications
In the realm of materials science, the synthesis and characterization of aromatic polyamides with pendent groups similar to the specified compound have been explored for their electrochromic properties and thermal stability, indicating potential applications in smart materials and electronic devices (Cha-Wen Chang, Guey‐Sheng Liou, 2008).
Properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N5O4S/c1-15-23(24(31)26-12-11-17-9-10-20(33-4)21(13-17)34-5)35-25(27-15)22-16(2)30(29-28-22)18-7-6-8-19(14-18)32-3/h6-10,13-14H,11-12H2,1-5H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXMPBODBVFTLJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=C(N(N=N2)C3=CC(=CC=C3)OC)C)C(=O)NCCC4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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